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Compound of Interest

Compound Name: 2,3-Dimethyl-1,3-butadiene

Cat. No.: B165502

An In-depth Technical Guide to the Health and Safety of 2,3-Dimethyl-1,3-butadiene

This guide provides comprehensive health and safety information for 2,3-Dimethyl-1,3-
butadiene, intended for researchers, scientists, and drug development professionals. The
information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties

2,3-Dimethyl-1,3-butadiene is a colorless liquid.[1] It is a conjugated diene that is highly
reactive and plays a role in the history of synthetic rubber.[2]
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Property Value Source
Molecular Formula CeH1o [2]
Molar Mass 82.146 g-mol—1 [3]
Appearance Colorless liquid [1]
Melting Point -76 °C [1]
Boiling Point 68-69 °C [1]
Density 0.726 g/mL at 25 °C [1]
Flash Point -1°Cto-22°C [11[2]
Vapor Pressure 269 mmHg (37.7 °C) [4]

Insoluble in water, soluble in

Solubility organic solvents like [11[5]
chloroform.
Refractive Index n20/D 1.438 [1]

Hazard Identification and Classification

2,3-Dimethyl-1,3-butadiene is classified as a highly flammable liquid and is toxic to aquatic life
with long-lasting effects.[6]

GHS Classification

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapor.[6][7]
Short-term (acute) aquatic ) H411: Toxic to aquatic life with
hazard long lasting effects.[6]
Long-term (chronic) aquatic ) H411: Toxic to aquatic life with
hazard long lasting effects.[6]
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NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick overview of the

hazards of a chemical.
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NFPA 704 Diamond for 2,3-Dimethyl-1,3-butadiene[7]

Toxicology and Health Effects

While the chemical, physical, and toxicological properties have not been thoroughly

investigated, exposure may cause irritation.[8]
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Exposure Route Potential Health Effects First Aid Measures

Move the person into fresh air.

) May cause respiratory tract If not breathing, give artificial
Inhalation N I
irritation.[8] respiration. Consult a
physician.[8]
Take off immediately all
Skin Contact May cause skin irritation.[8] contaminated clothing. Rinse
skin with water/shower.[6]
o Rinse out with plenty of water.
Eye Contact May cause eye irritation.[3]
Remove contact lenses.[6]
] Make victim drink water (two
] May be harmful if swallowed.
Ingestion glasses at most). Consult a

[8]

doctor if feeling unwell.[6]

Specific toxicological data such as LD50 and LC50 values for 2,3-Dimethyl-1,3-butadiene are
not readily available in the searched literature. No information was found regarding its
carcinogenicity, mutagenicity, or reproductive toxicity.[6]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling

e Work in a well-ventilated area.[7]

o Wear appropriate personal protective equipment (PPE).[7]

o Keep away from heat, sparks, open flames, and hot surfaces.[6]
e Use only non-sparking tools.[7]

o Take precautionary measures against static discharge.[6]

e Ground and bond container and receiving equipment.[7]
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Storage

e Store in a cool, dry, and well-ventilated place.[7]
o Keep the container tightly closed.[6]

» Keep away from heat and sources of ignition.[6]
o Storage class: Flammabile liquids (Class 3).[6]

The following workflow illustrates the general procedure for handling this chemical in a
laboratory setting.
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Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

'

Work in a Ventilated Fume Hood

'

Ground and Bond Equipment

'

Dispense Chemical Using Non-Sparking Tools

o

.

Tightly Seal Container After Use

Dispose of Waste According to Regulations

'

Store in a Flammable Liquid Cabinet

Click to download full resolution via product page

General laboratory workflow for handling 2,3-Dimethyl-1,3-butadiene.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2,3-Dimethyl-

1,3-butadiene.
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PPE Type Specifications

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[7]

Wear flame retardant antistatic protective

Skin Protection clothing. Handle with chemical-resistant gloves.

[6]L7]

Required when vapors/aerosols are generated.
Respiratory Protection A full-face respirator with a filter type ABEK is

recommended.[6][9]

Emergency Procedures
Accidental Release Measures

In case of a spill or leak, follow these procedures:

o Evacuate Personnel: Remove all non-essential personnel from the area.[7]

» Remove Ignition Sources: Eliminate all sources of ignition.[7]

o Ventilate the Area: Ensure adequate ventilation.[7]

e Contain the Spill: Use a liquid-absorbent material to contain the spill.[6]

o Clean Up: Collect the spilled material and place it in a suitable container for disposal.[7]

» Environmental Precautions: Prevent the chemical from entering drains.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]
» Unsuitable Extinguishing Media: No limitations are given for this substance.[6]

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back.[6] Vapors may form explosive mixtures with air.[6]
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+ Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

The decision-making process for responding to a fire is outlined below.

Fire Involving 2,3-Dimethyl-1,3-butadiene

Is the fire small and containable?

Yes No

Use appropriate fire extinguisher

(Dry chemical, CO2, foam) Evacuate the area

Call emergency services

Cool surrounding containers with water

Click to download full resolution via product page

Decision-making workflow for fire emergencies.

Experimental Protocols

Detailed experimental protocols for toxicological testing of 2,3-Dimethyl-1,3-butadiene were
not found in the publicly available literature. However, standardized OECD guidelines are
typically followed for such assessments. For instance, acute oral toxicity would generally be
assessed following OECD Guideline 420, while skin irritation would follow OECD Guideline
404. Researchers should consult these and other relevant guidelines when designing studies

to evaluate the toxicological properties of this compound.
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Disposal Considerations

Dispose of 2,3-Dimethyl-1,3-butadiene and its containers in accordance with local, regional,
and national regulations.[6] The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal.[7] Do not discharge to sewer systems.

[7]

This guide is intended to provide a comprehensive overview of the health and safety aspects of
2,3-Dimethyl-1,3-butadiene. It is crucial to always consult the most up-to-date Safety Data
Sheet (SDS) from the supplier before handling this chemical and to ensure that all laboratory
personnel are trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165502#health-and-safety-information-for-2-3-
dimethyl-1-3-butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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